Cas no 31034-03-4 (2-Naphthalenesulfonicacid, 6,6'-oxybis-)

• Product Name: 2-Naphthalenesulfonicacid, 6,6'-oxybis-
• CAS No: 31034-03-4
• MF: C₂₀H₁₄O₇S₂
• MW: 430.450963497162
• CID: 316743
• PubChem ID: 193668
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6,6'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6,6'-oxybis-
• 6-(6-sulfonaphthalen-2-yl)oxynaphthalene-2-sulfonic acid
• 6,6'-oxybis[2-naphthalenesulfonic acid]
• 6,6'-Oxybis(2-naphthalenesulfonic acid)
• E36PQ5WGN6
• DONS
• SCHEMBL5352921
• 2-Naphthalenesulfonic acid, 6,6'-oxybis-
• 31034-03-4
• DTXSID20185000

• Inchi： 1S/C20H14O7S2/c21-28(22,23)19-7-3-13-9-17(5-1-15(13)11-19)27-18-6-2-16-12-20(29(24,25)26)8-4-14(16)10-18/h1-12H,(H,21,22,23)(H,24,25,26)
• InChI Key： RCLDHCIEAUJSBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)OC1=CC=C2C=C(C=CC2=C1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 430.01812
• Monoisotopic Mass: 430.018094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: 3.4

Experimental Properties

• Density: 1.572
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.727
• PSA: 117.97